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For: Researchers, scientists, and dental professionals in drug development and clinical

endodontics.

Subject: Recommended Concentrations and Protocols for the Application of Salvizol
Formulations in Clinical and Research Settings.

Introduction: The name "Salvizol" has been associated with endodontic irrigation solutions with

differing compositions. Historically, Salvizol referred to a formulation containing bisdequalinium

acetate, a quaternary ammonium compound with antiseptic properties.[1][2][3] More recently,

the commercially available product is Salvizol™ E.D.T.A., a chelating agent containing 17%

ethylenediaminetetraacetic acid (EDTA).[4] It is critical to distinguish between these two

formulations as their mechanisms of action and recommended applications differ significantly.

These notes provide detailed information on both formulations for use in research and clinical

protocols.

Part 1: Salvizol (Bisdequalinium Acetate
Formulation)
Composition and Mechanism of Action
Salvizol, in its historical formulation, is a chemotherapeutic agent with bisdequalinium acetate

as its active ingredient.[1][3] This quaternary ammonium compound exhibits a broad spectrum

of bactericidal activity.[3] Its mechanism of action involves disrupting the cell membranes of

microorganisms, leading to cell lysis. Additionally, it was reported to have some capacity to
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dissolve the organic dentin matrix.[3] A related product, Solvidont, was based on Salvizol and

contained bis-dequalinium acetate in various concentrations for use as a working solution,

irrigation solution, and intracanal medication paste.[2]

Recommended Concentrations for In Vitro and
Preclinical Studies
Published literature from the 1980s suggests optimal concentrations for bisdequalinium

acetate-based Salvizol as a root canal irrigant. These concentrations were primarily evaluated

for their antimicrobial efficacy and biocompatibility in preclinical settings.

Formulation
Active
Ingredient

Recommended
Concentration

Application Reference

Salvizol
Bisdequalinium

Acetate
0.6%

Root Canal

Irrigant
[2]

Solvidont
Bis-dequalinium

Acetate
0.5%

Working Solution

/ Intracanal

Medication Paste

[2]

Solvidont
Bis-dequalinium

Acetate
0.05% - 0.125%

Irrigation

Solution
[2]

Experimental Protocol: In Vitro Antimicrobial Efficacy
Study
This protocol outlines a method to assess the antimicrobial activity of a bisdequalinium acetate-

based Salvizol formulation against common endodontic pathogens.

Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal

concentration (MBC) of Salvizol against Enterococcus faecalis.

Materials:

Salvizol (0.6% bisdequalinium acetate)

Enterococcus faecalis (ATCC 29212)
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Brain Heart Infusion (BHI) broth and agar

96-well microtiter plates

Spectrophotometer

Sterile saline

Procedure:

Bacterial Culture Preparation: Inoculate E. faecalis in BHI broth and incubate for 18-24 hours

at 37°C. Adjust the bacterial suspension to a 0.5 McFarland standard.

Serial Dilution: Perform a two-fold serial dilution of the 0.6% Salvizol solution in BHI broth in

a 96-well plate.

Inoculation: Add the adjusted bacterial suspension to each well. Include positive (bacteria, no

Salvizol) and negative (broth only) controls.

Incubation: Incubate the microtiter plate at 37°C for 24 hours.

MIC Determination: The MIC is the lowest concentration of Salvizol that inhibits visible

bacterial growth.

MBC Determination: Plate aliquots from the wells with no visible growth onto BHI agar

plates. The MBC is the lowest concentration that results in no colony formation after 24

hours of incubation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b606160?utm_src=pdf-body
https://www.benchchem.com/product/b606160?utm_src=pdf-body
https://www.benchchem.com/product/b606160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

1. Prepare E. faecalis Culture

2. Adjust to 0.5 McFarland
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6. Determine MIC
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8. Determine MBC
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Workflow for Antimicrobial Efficacy Testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b606160?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Salvizol™ E.D.T.A. (17% EDTA Formulation)
Composition and Mechanism of Action
Salvizol™ E.D.T.A. is a root canal irrigant with a primary active ingredient of 17%

ethylenediaminetetraacetic acid (EDTA).[4] Its primary function is to act as a chelating agent.

EDTA binds to calcium ions in the dentin, forming a soluble calcium chelate.[4] This action

effectively removes the inorganic component of the smear layer, which is a layer of debris

created during canal instrumentation.[4] The removal of the smear layer unblocks dentinal

tubules, allowing for better penetration of disinfectants and improved adhesion of obturation

materials.[4]

Mechanism of Action of Salvizol™ E.D.T.A.

Salvizol™ E.D.T.A. (17% EDTA) Chelation Reaction

Calcium Ions in Dentin

Dissolution of Smear Layer

Inorganic Smear Layer

Open Dentinal Tubules

Click to download full resolution via product page

Chelating Action of Salvizol™ E.D.T.A.

Recommended Concentration for Clinical Studies
The standard and recommended concentration for Salvizol™ E.D.T.A. in clinical applications

and studies is consistent with other EDTA-based root canal irrigants.

Product Active Ingredient
Recommended
Concentration

Application

Salvizol™ E.D.T.A.
Ethylenediaminetetraa

cetic acid (EDTA)
17%

Root Canal Irrigant

(Smear Layer

Removal)
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Clinical Protocol for Root Canal Irrigation
This protocol details the recommended use of Salvizol™ E.D.T.A. in conjunction with a

disinfecting irrigant, such as sodium hypochlorite (NaOCl), during root canal therapy.

Objective: To effectively clean and disinfect the root canal system by removing both organic

and inorganic debris.

Materials:

Salvizol™ E.D.T.A. (17%)

Sodium Hypochlorite (NaOCl) solution (e.g., 2.5% - 5.25%)

Sterile water or saline

Endodontic irrigation needles

Procedure:

Initial Instrumentation and Disinfection: During shaping and cleaning of the root canal,

irrigate frequently with NaOCl to dissolve organic tissue and for its antimicrobial effect.[5][6]

Smear Layer Removal: After the completion of mechanical instrumentation, perform a final

rinse with 1-5 mL of 17% Salvizol™ E.D.T.A.[5]

Dwell Time: Allow the Salvizol™ E.D.T.A. to remain in the canal for 1-2 minutes to ensure

effective chelation.[4]

Final Flush: Following the use of Salvizol™ E.D.T.A., perform a final flush with NaOCl to

remove any remaining debris and for final disinfection. It is crucial to rinse with sterile water

or saline between EDTA and NaOCl if there is a concern of chemical interaction.

Drying: Dry the canal thoroughly with paper points before proceeding with obturation.
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Clinical Irrigation Protocol Workflow.

Summary and Conclusion
The term "Salvizol" can refer to two distinct endodontic products. The historical formulation

based on bisdequalinium acetate was used as an antiseptic irrigant at concentrations around

0.6%. The contemporary product, Salvizol™ E.D.T.A., is a 17% EDTA solution used as a

chelating agent to remove the smear layer. For current clinical studies and protocols, the
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recommended concentration of Salvizol™ E.D.T.A. is 17%. Researchers and clinicians should

be precise in identifying the active ingredients of the "Salvizol" product they are utilizing to

ensure the appropriate application and interpretation of results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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